Cas no 1216913-11-9 (N-Methyl 2-bromo-4-fluoroaniline hydrochloride)

• Product Name: N-Methyl 2-bromo-4-fluoroaniline hydrochloride
• CAS No: 1216913-11-9
• MF: C₇H₈BrClFN
• MW: 240.5005235672
• MDL: MFCD13195687
• CID: 4563406
• Update Time: 2025-06-14

N-Methyl 2-bromo-4-fluoroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-N-methylaniline hydrochloride
• 2-bromo-4-fluoro-N-methylaniline;hydrochloride
• N-Methyl 2-bromo-4-fluoroaniline
• 2-Bromo-4-fluoro-N-methylbenzenamine hydrochloride
• N-methyl-2-bromo-4-fluoroaniline hydrochloride
• N-Methyl 2-bromo-4-fluoroaniline, HCl
• C7H7BrFN.ClH
• N-Methyl 2-bromo-4-fluoroaniline HCl
• Y6882
• Z8432
• N-Methyl 2-bromo-4-fluoroaniline hydrochloride
• 2-Brom

• MDL： MFCD13195687
• Inchi： 1S/C7H7BrFN.ClH/c1-10-7-3-2-5(9)4-6(7)8;/h2-4,10H,1H3;1H
• InChI Key： IGYUXVCMJJVYON-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Methyl 2-bromo-4-fluoroaniline hydrochloride

Comprehensive Overview of N-Methyl 2-bromo-4-fluoroaniline hydrochloride (CAS No. 1216913-11-9)

N-Methyl 2-bromo-4-fluoroaniline hydrochloride (CAS No. 1216913-11-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This halogenated aniline derivative has gained significant attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. The compound's molecular formula and precise chemical structure contribute to its reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for halogenated anilines like N-Methyl 2-bromo-4-fluoroaniline hydrochloride has surged, driven by advancements in medicinal chemistry and crop protection technologies. Researchers are particularly interested in its role as a building block for designing small-molecule inhibitors and fluorescent probes. The compound's bromine and fluorine substituents enhance its electronic properties, making it suitable for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

The synthesis of N-Methyl 2-bromo-4-fluoroaniline hydrochloride involves multi-step processes, including halogenation, amination, and salt formation. Its hydrochloride salt form improves stability and solubility, addressing common challenges in chemical storage and handling. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for pharmaceutical-grade intermediates.

From an industrial perspective, CAS No. 1216913-11-9 aligns with the growing focus on sustainable chemistry. Manufacturers are optimizing production methods to reduce waste and energy consumption, responding to global trends like green chemistry and circular economy principles. The compound's compatibility with flow chemistry systems further enhances its appeal for scalable applications.

In the context of drug development, N-Methyl 2-bromo-4-fluoroaniline hydrochloride has been explored in kinase inhibitor research, particularly for oncology targets. Its structural motifs are recurrent in FDA-approved drugs, underscoring its relevance in preclinical studies. Additionally, the agrochemical sector leverages its derivatives for developing next-generation pesticides with improved environmental profiles.

Safety and regulatory compliance are paramount when working with N-Methyl 2-bromo-4-fluoroaniline hydrochloride. While not classified as hazardous under standard protocols, proper laboratory practices must be followed. The compound's SDS (Safety Data Sheet) provides detailed guidance on personal protective equipment (PPE) and emergency measures, ensuring safe utilization across industries.

Emerging applications of CAS No. 1216913-11-9 include its use in organic electronics and photovoltaic materials, where its electron-withdrawing groups facilitate charge transport. This versatility positions it as a key player in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

For researchers sourcing N-Methyl 2-bromo-4-fluoroaniline hydrochloride, factors like supplier reliability, batch-to-batch consistency, and documentation are crucial. Reputable providers offer certificates of analysis (CoA) and technical support, streamlining integration into complex synthesis workflows.

In summary, N-Methyl 2-bromo-4-fluoroaniline hydrochloride (CAS No. 1216913-11-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—highlight its enduring value in scientific and industrial communities worldwide.